Cas no 2229583-85-9 (2-(3-chloro-2,6-difluorophenyl)-3,3,3-trifluoropropan-1-amine)

• Product Name: 2-(3-chloro-2,6-difluorophenyl)-3,3,3-trifluoropropan-1-amine
• CAS No: 2229583-85-9
• MF: C₉H₇ClF₅N
• MW: 259.603598833084
• CID: 5927575
• PubChem ID: 165974507
• Update Time: 2025-06-10

2-(3-chloro-2,6-difluorophenyl)-3,3,3-trifluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-chloro-2,6-difluorophenyl)-3,3,3-trifluoropropan-1-amine
• EN300-1944082
• 2229583-85-9

• Inchi： 1S/C9H7ClF5N/c10-5-1-2-6(11)7(8(5)12)4(3-16)9(13,14)15/h1-2,4H,3,16H2
• InChI Key： YENDSUGBVJRTTJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1F)C(C(F)(F)F)CN)F

Computed Properties

• Exact Mass: 259.0187177g/mol
• Monoisotopic Mass: 259.0187177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26Ų

Additional information on 2-(3-chloro-2,6-difluorophenyl)-3,3,3-trifluoropropan-1-amine

Research Brief on 2-(3-chloro-2,6-difluorophenyl)-3,3,3-trifluoropropan-1-amine (CAS: 2229583-85-9)

The compound 2-(3-chloro-2,6-difluorophenyl)-3,3,3-trifluoropropan-1-amine (CAS: 2229583-85-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, pharmacological properties, and emerging applications in drug discovery.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel fluorinated pharmaceuticals. The presence of multiple fluorine atoms and a chloro-difluorophenyl moiety imparts distinct electronic and steric properties, making it a valuable scaffold for designing drugs with enhanced metabolic stability and target specificity. Researchers have employed advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation, to optimize the yield and purity of this compound.

Pharmacological evaluations of 2-(3-chloro-2,6-difluorophenyl)-3,3,3-trifluoropropan-1-amine have revealed promising activity in modulating central nervous system (CNS) targets. Preliminary in vitro and in vivo studies suggest its potential as a precursor for developing neuroprotective agents and antidepressants. The compound's ability to cross the blood-brain barrier, attributed to its lipophilic nature and fluorine content, has been a focal point of recent investigations.

In addition to its CNS applications, this compound has shown utility in agrochemical research. Its structural motifs are being explored for the development of next-generation pesticides with improved efficacy and environmental safety profiles. Recent patent filings indicate growing commercial interest in derivatives of 2-(3-chloro-2,6-difluorophenyl)-3,3,3-trifluoropropan-1-amine, underscoring its versatility across multiple industries.

Despite these advancements, challenges remain in scaling up the synthesis and ensuring the compound's stability under various conditions. Future research directions include optimizing synthetic routes for industrial-scale production and conducting comprehensive toxicological assessments to evaluate its safety profile. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinically and commercially viable products.

In conclusion, 2-(3-chloro-2,6-difluorophenyl)-3,3,3-trifluoropropan-1-amine represents a promising candidate for further exploration in drug discovery and agrochemical development. Its unique chemical properties and broad applicability position it as a valuable asset in the ongoing quest for innovative therapeutic and agricultural solutions. Continued research and investment in this area are likely to yield significant breakthroughs in the coming years.